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Compound of Interest

Compound Name:
4-(Methoxymethyl)piperidine-1-

sulfonyl chloride

CAS No.: 1243250-01-2

Cat. No.: B580869

Get Quote

Executive Summary
4-(Methoxymethyl)piperidine-1-sulfonyl chloride (CAS 1243250-01-2) is a specialized

heterocyclic building block used primarily in the synthesis of sulfonamide-based

pharmaceuticals. As a sulfonyl chloride, it functions as a "hard" electrophile.

Critical Operational Insight: Researchers often request "solubility data" for this class of

compounds expecting a standard aqueous solubility table. However, solubility cannot be

decoupled from stability for sulfonyl chlorides. While the compound is technically "soluble" in

water and alcohols, it undergoes rapid hydrolytic or solvolytic decomposition in these media.

This guide defines the Operational Solubility Profile—identifying solvents that dissolve the

compound without degrading its structural integrity—and provides a validated protocol for its

use in synthesis.
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Before handling, the physical state and lipophilicity must be understood to select appropriate

extraction and purification solvents.

Property Value / Description Source/Note

CAS Number 1243250-01-2 Unique Identifier

Molecular Formula C₇H₁₄ClNO₃S -

Molecular Weight 227.71 g/mol -

Physical State
Viscous Oil or Low-Melting

Solid

Analogous to 4-methyl

derivatives

Predicted LogP ~1.2 – 1.8
Lipophilic; prefers organic

layers

Storage
2–8°C, Inert Atmosphere

(Ar/N₂)
Moisture sensitive

Solvent Compatibility & Reactivity Data[2]
The following table categorizes solvents based on Chemical Compatibility rather than simple

dissolution.

Operational Solubility Matrix
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Solvent Class
Specific
Solvent

Solubility
Status

Stability
Status

Application
Recommendati
on

Chlorinated
Dichloromethane

(DCM)
High Stable

Primary Choice.

Excellent for

synthesis and

liquid-liquid

extraction.

Chlorinated
Chloroform

(CHCl₃)
High Stable

Good alternative;

ensure it is

ethanol-free

(stabilizers can

react).

Ethers THF (Anhydrous) High Stable

Excellent for

reactions

requiring higher

polarity than

DCM.

Ethers
Diethyl Ether /

MTBE
Moderate Stable

Good for

precipitation or

washing crude

solids.

Polar Aprotic DMF / DMAc High Stable

Use for reactions

with poor

nucleophiles.

Must be

anhydrous.

Protic Water
Soluble

(Transient)
Unstable

AVOID. Rapid

hydrolysis to

sulfonic acid (R-

SO₃H) and HCl.

Alcohols Methanol /

Ethanol

Soluble Unstable AVOID. Reacts

to form sulfonate
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esters (R-SO₂-

OR').

Amines Pyridine / Et₃N High Reactive

Used as

reagents/scaven

gers, not bulk

solvents

(exothermic

complexation).

Mechanistic Insight: The Hydrolysis Trap
When dissolved in water, the sulfur atom undergoes nucleophilic attack by oxygen, displacing

the chloride. This is autocatalytic; the generated HCl further catalyzes the degradation.

Reaction: R-SO₂Cl + H₂O → R-SO₃H + HCl

Visualizing Reactivity Pathways
The diagram below illustrates the divergent pathways based on solvent choice. The goal of any

protocol is to force the Aminolysis pathway while suppressing Hydrolysis.
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Figure 1: Divergent reactivity pathways. Green indicates the target synthetic route; red and

yellow indicate decomposition pathways triggered by incorrect solvent selection.

Validated Experimental Protocol
This protocol is designed to maximize yield by mitigating moisture sensitivity.

Objective: Synthesis of a sulfonamide derivative from 4-(methoxymethyl)piperidine-1-
sulfonyl chloride.

Reagents
Substrate: 4-(Methoxymethyl)piperidine-1-sulfonyl chloride (1.0 equiv)

Nucleophile: Primary or Secondary Amine (1.1 equiv)

Base: Triethylamine (TEA) or DIPEA (1.5 – 2.0 equiv)

Solvent: Dichloromethane (DCM), Anhydrous

Step-by-Step Methodology
Preparation (Inert Environment):

Flame-dry a round-bottom flask and purge with Nitrogen (N₂) or Argon.

Rationale: Eliminates atmospheric moisture that competes with the amine.

Solvation:

Dissolve the amine (1.1 equiv) and TEA (1.5 equiv) in anhydrous DCM.

Cool the solution to 0°C using an ice bath.

Rationale: Sulfonylation is exothermic.[1] Cooling prevents thermal decomposition and

controls the reaction rate.
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Addition:

Dissolve 4-(methoxymethyl)piperidine-1-sulfonyl chloride in a minimal volume of DCM.

Add this solution dropwise to the amine mixture over 10–15 minutes.

Rationale: Slow addition prevents localized heating and ensures the scavenger base

(TEA) neutralizes the generated HCl immediately.

Monitoring:

Allow to warm to Room Temperature (RT). Stir for 2–4 hours.

Checkpoint: Monitor via TLC or LC-MS.

Target Mass: MW of Amine + 227.71 - 36.46 (HCl).

Common Artifact: If a peak at [M-Cl+OH] is observed, water intrusion occurred

(hydrolysis).

Workup (The "Quench"):

Once starting material is consumed, add water to quench.[2]

Note: At this stage, the reactive chloride is gone, so water is safe.

Extract the organic layer (DCM). Wash with 0.1M HCl (to remove unreacted amine)

followed by Brine.

Quality Control: Solubility & Stability Testing
If you possess a stored sample and need to verify its integrity before use, do not use a

standard melting point test (decomposition may occur). Use this "Visual Solubility Check."
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Figure 2: Quality Control Decision Tree. Uses CDCl₃ to prevent hydrolysis during testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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